Cas no 2229472-02-8 (3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229472-02-8
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• CID: 6080482
• PubChem ID: 165976557
• Update Time: 2025-07-27

3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine
• 2229472-02-8
• EN300-1992210

• Inchi： 1S/C13H15ClN2/c1-13(2)11(12(13)15)10-6-7-5-8(14)3-4-9(7)16-10/h3-6,11-12,16H,15H2,1-2H3
• InChI Key： TZNZWJHLDONAGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1C(C1(C)C)N)N2

Computed Properties

• Exact Mass: 234.0923762g/mol
• Monoisotopic Mass: 234.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229472-02-8)

3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine is a sophisticated organic compound characterized by its unique structural framework, which combines a cyclopropane ring with an indole moiety. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its promising biological activities and structural versatility. The presence of a 5-chloro-1H-indol group and a dimethylcyclopropan scaffold imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The chemical identity of this compound is unequivocally defined by its CAS number, CAS No. 2229472-02-8, which serves as a globally recognized identifier in scientific literature and databases. This numbering system ensures precision and consistency in referencing the compound across different research platforms, regulatory filings, and commercial applications.

The structural motif of 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine presents an intriguing combination of functional groups that has been explored in various pharmacological contexts. The indole ring is a well-documented pharmacophore in medicinal chemistry, frequently associated with biological activities such as anti-inflammatory, antimicrobial, and neuroprotective effects. The introduction of a chloro substituent at the 5-position of the indole ring further modulates its reactivity and binding interactions with biological targets.

Concurrently, the dimethylcyclopropan moiety introduces rigidity to the molecular structure, which can influence both the metabolic stability and binding affinity of the compound. This structural feature has been strategically employed in the design of bioactive molecules to enhance their pharmacokinetic profiles. The cyclopropane ring is known for its strained three-membered structure, which can be exploited to induce conformational constraints that are favorable for receptor binding.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how modifications within the 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine framework can modulate its biological activity. Studies have demonstrated that subtle changes in electronic distribution, steric hindrance, or hydrogen bonding potential can significantly alter its interaction with biological targets. This underscores the importance of precise structural optimization in drug development.

In the realm of medicinal chemistry, derivatives of indole have been extensively studied for their potential therapeutic applications. The 5-chloroindole scaffold is particularly noteworthy due to its role as an intermediate in the synthesis of various bioactive compounds. Research has shown that chlorinated indoles exhibit enhanced bioavailability and improved metabolic stability compared to their non-chlorinated counterparts. This has spurred interest in developing new analogs based on this motif.

The synthesis of 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies often include cyclization reactions to form the cyclopropane ring, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The pharmacological profile of this compound has been explored through both in vitro and in vivo studies. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer or neurological disorders. However, comprehensive characterization is required to fully elucidate its therapeutic potential and safety profile.

The role of computational tools in predicting the biological activity of novel compounds cannot be overstated. High-throughput virtual screening (HTVS) has become an integral part of drug discovery pipelines, allowing researchers to rapidly assess large libraries of compounds for their potential interactions with biological targets. The structural features of 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropan-1-amine make it an attractive candidate for such virtual screening efforts.

In conclusion,3-(5-chloro-1H-indol-2-ylyl)-2,2-dimethylcyclopropanamine (CAS No. 2229472 - 02 - 8) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups offers opportunities for further exploration in medicinal chemistry and drug development. As research continues to uncover new therapeutic applications for indole derivatives,this compound holds promise as a valuable tool for addressing unmet medical needs.